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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl octadecanoate, also known as dodecyl stearate or lauryl stearate, is a long-chain
wax ester. It is formed from the esterification of dodecanol (lauryl alcohol) and octadecanoic
acid (stearic acid). This document provides an in-depth technical guide on the material
properties and safety data of dodecyl octadecanoate, intended for use by researchers,
scientists, and professionals in drug development. All quantitative data is summarized in
structured tables, and detailed methodologies for key toxicological experiments are provided,
supplemented with workflow diagrams.

Chemical Identification and Physical Properties

Dodecyl octadecanoate is a white, waxy solid at room temperature. Its primary use in various
industries, including cosmetics and pharmaceuticals, is as an emollient and skin-conditioning
agent.[1]
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Identifier

Value

Source

Chemical Name

Dodecyl octadecanoate

IUPAC

Dodecyl stearate, Lauryl

Synonyms stearate, Octadecanoic acid, [1]
dodecyl ester

CAS Number 5303-25-3 [2][3]

Molecular Formula C30H6002 [2][4]

Molecular Weight 452.80 g/mol [3][4]

A summary of the key physicochemical properties of dodecyl octadecanoate is presented

below.
Property Value Source
Physical State Solid [2]

Appearance White, waxy solid [2]
Melting Point 41 °C [5]
Boiling Point 484.9 £ 13.0 °C at 760 mmHg [5]
Water Solubility Insoluble [4]
Purity >99% [2][3]14]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), dodecyl octadecanoate is not classified as a hazardous substance.[1][4] It is not

considered to pose significant health risks under normal conditions of use.
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Hazard Classification Classification Source
GHS Hazard Classification Not classified as hazardous [1114]
Acute Toxicity (Oral) Not classified [4]

Skin Corrosion/Irritation Not classified [4]
Serious Eye Damage/Irritation ~ Not classified [4]

. . No data available; not
Carcinogenicity ed [4]
expecte

o No data available; not
Mutagenicity ted [4]
expecte

Toxicological Profile

The toxicological profile of dodecyl octadecanoate indicates a low order of toxicity. It is not
considered to be acutely toxic, nor is it a significant skin or eye irritant.[4]

Toxicological Endpoint Result Source

Acute Oral Toxicity Not classified as acutely toxic [4]

Not classified as an irritant.
Dermal Irritation Minor irritation may occur in [4]

susceptible individuals.

Not classified as an irritant.
Eye Irritation Precautionary rinsing is [4]

advised upon contact.

o Not considered to be a
Sensitization N [4]
sensitizer

. o No chronic effects have been
Chronic Toxicity ed [4]
reporte

Experimental Protocols
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The following sections detail the standard methodologies for assessing the key toxicological

endpoints for a substance like dodecyl octadecanoate. These protocols are based on

internationally recognized OECD guidelines.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is designed to assess the acute oral toxicity of a substance. The principle is to use

a stepwise procedure with a set of fixed doses to identify a dose that produces evident toxicity

without causing mortality.

Methodology:

Animal Model: Typically, the rat is the preferred species. Healthy, young adult animals of a
single sex (usually females) are used.

Housing and Feeding: Animals are housed in standard laboratory conditions with access to
food and water, except for a brief fasting period before dosing.

Dose Administration: The test substance is administered as a single dose by gavage. The
initial dose is selected from a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg
body weight) based on a preliminary sighting study.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days. Observations are made frequently on the day of dosing and
at least daily thereatfter.

Endpoint: The study aims to identify the dose level that causes evident toxicity or no more
than one death. This information is then used for hazard classification.
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Acute Oral Toxicity (OECD 420) Experimental Workflow

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause irritation or corrosion to the skin after
a single application.

Methodology:
o Animal Model: The albino rabbit is the preferred species.
o Test Area Preparation: The fur on the dorsal area of the trunk of the animal is clipped.

e Application of Test Substance: A small amount (0.5 g for solids) of the test substance is
applied to a small area of skin (approximately 6 cm?2) under a gauze patch.

o Exposure Period: The test substance is applied for a 4-hour period.

o Observation: After removal of the patch, the skin is observed for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours after application. The observation period may be
extended up to 14 days if the effects are not resolved.

e Scoring and Classification: The severity of the skin reactions is scored, and the substance is
classified based on the mean scores for erythema and edema.
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Acute Dermal Irritation (OECD 404) Experimental Workflow
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Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test is designed to determine the potential of a substance to cause irritation or corrosion to
the eye.

Methodology:
e Animal Model: The albino rabbit is the preferred species.

o Application: A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for
solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as
a control.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation. The observation period may be extended if the effects are not reversible.

» Evaluation: The cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and
discharge.

e Scoring and Classification: The severity of the ocular lesions is scored, and the substance is
classified based on the persistence and severity of the observed effects.

Preparat

P e I
Select healthy albino rabbits

Observation and Scoring
Examine eyes at 1, 24, 48, and 72 hours )—»{ Evaluate cornea, iris, and conjunctiva )—»(Sm.e ocular 1esionsj—>( Classify based on severity and reversibility

Instill 0.1g of substance into one eye

)
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Acute Eye Irritation (OECD 405) Experimental Workflow

Handling, Storage, and Disposal
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Handling: Standard precautions for handling chemicals should be observed.[4] This includes
avoiding contact with skin and eyes and preventing inhalation of any dust or fumes if the
material is heated.[4] Good industrial hygiene practices should be followed.

Storage: Store in a cool, dry, and well-ventilated area.[4] Keep containers tightly closed when
not in use.[4] Avoid contact with strong oxidizing agents.[4]

Disposal: Spilled material should be collected and disposed of in accordance with local, state,
and federal regulations.[4] Small spills can be wiped up, and the area can be flushed with

water.[4]

First Aid Measures

Exposure Route First Aid Measures Source

If fumes from heated product
) are inhaled, move to fresh air.
Inhalation ) o [4]
Seek medical attention if

symptoms persist.

Skin Contact Wash with soap and water. [4]

Rinse thoroughly with plenty of
Eye Contact gy prenty [4]
water.

Seek medical advice if a large
Ingestion amount is ingested or if [4]

symptoms occur.

Fire and Explosion Hazard Data

Dodecyl octadecanoate is not classified as flammable. However, like most organic materials, it
will burn if exposed to a sufficient heat source.
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Property

Value

Source

Flammability

Not classified as flammable

[4]

Suitable Extinguishing Media

Water spray, foam, dry
chemical, carbon dioxide

[4]

Hazardous Combustion

Products

Carbon monoxide and carbon

dioxide

[4]

Stability and Reactivity

Dodecyl octadecanoate is stable under normal storage and handling conditions.[4]

Parameter Information Source
Chemical Stability Stable [4]

» ) High temperatures, sources of
Conditions to Avoid [4]

ignition

Incompatible Materials

Strong oxidizing agents

[4]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide (upon combustion)

[4]

Ecological Information

No significant ecological damage is expected from the normal use of dodecyl octadecanoate.

[4] The product is not soluble in water and will likely spread on the surface of aquatic

environments.[4]

Conclusion

Dodecyl octadecanoate is a stable, non-hazardous substance with a low toxicological profile.

Its primary applications as an emollient and skin-conditioning agent are supported by its lack of

significant irritant or sensitizing properties. Standard handling and storage procedures are

sufficient to ensure its safe use in research and manufacturing settings. The experimental
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protocols outlined in this guide provide a framework for the safety assessment of this and
similar materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dodecyl Octadecanoate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582512#dodecyl-octadecanoate-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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